Cas no 325471-37-2 (4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 325471-37-2
• MF: C₁₇H₁₃BrN₂O₂S
• MW: 389.266321897507
• CID: 6220036
• PubChem ID: 986166
• Update Time: 2025-05-20

4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• AKOS000569763
• Z27852279
• F0012-0701
• 4-bromo-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
• 4-bromo-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide
• Oprea1_750377
• 325471-37-2

• Inchi： 1S/C17H13BrN2O2S/c1-22-14-8-4-11(5-9-14)15-10-23-17(19-15)20-16(21)12-2-6-13(18)7-3-12/h2-10H,1H3,(H,19,20,21)
• InChI Key： FCYBKHBTGJLZCE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=NC(=CS1)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 387.98811g/mol
• Monoisotopic Mass: 387.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide

4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 325471-37-2): A Comprehensive Overview

4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 325471-37-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole and benzamide moieties, exhibits properties that make it valuable for various applications, including pharmaceutical research and agrochemical development. Its molecular structure, which includes a bromo substituent and a methoxyphenyl group, contributes to its reactivity and potential biological activity.

The synthesis of 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide involves multi-step organic reactions, often starting from commercially available precursors. Researchers have explored its use as a key intermediate in the development of novel therapeutic agents, particularly in the context of kinase inhibitors and anti-inflammatory compounds. The presence of the thiazole ring in its structure is noteworthy, as this heterocycle is frequently found in bioactive molecules due to its ability to interact with biological targets.

In recent years, the demand for 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide has increased, driven by its potential applications in drug discovery and material science. The compound's ability to serve as a building block for more complex molecules has made it a subject of interest in academic and industrial research. Its CAS No. 325471-37-2 is often searched in scientific databases, reflecting its relevance in contemporary chemical studies.

One of the most discussed topics related to 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide is its role in the development of small-molecule therapeutics. With the growing emphasis on personalized medicine and targeted therapies, researchers are increasingly exploring compounds like this for their potential to modulate specific biological pathways. The bromo and methoxyphenyl groups in its structure offer opportunities for further chemical modifications, enabling the creation of derivatives with tailored properties.

From a commercial perspective, 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its CAS No. 325471-37-2 serves as a unique identifier, ensuring accurate sourcing and quality control. The compound's stability under standard laboratory conditions makes it a practical choice for experimental work, though proper handling and storage are recommended to maintain its integrity.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide. Efforts to minimize waste and reduce the use of hazardous reagents align with broader trends in the chemical industry. This focus on sustainability has led to the exploration of catalytic methods and alternative solvents, which could enhance the compound's accessibility and environmental profile.

The versatility of 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide extends beyond pharmaceuticals. Its structural features make it a candidate for use in advanced materials, such as organic semiconductors and liquid crystals. The thiazole ring, in particular, is known for its electronic properties, which could be leveraged in optoelectronic applications. As the demand for high-performance materials grows, compounds like this are likely to play an increasingly important role.

For those working with 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide, understanding its spectroscopic properties is essential. Techniques such as NMR, IR, and mass spectrometry are commonly used to characterize the compound and verify its purity. These analytical methods provide valuable insights into its molecular structure and behavior, facilitating its application in various research contexts.

In summary, 4-bromo-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 325471-37-2) is a compound of significant scientific and commercial interest. Its unique structure, combined with its potential applications in drug discovery and material science, ensures its continued relevance in chemical research. As new synthetic methodologies and applications emerge, this compound is poised to remain a key player in the development of innovative solutions across multiple disciplines.